Cas no 98769-92-7 (4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-2-phenyl-)

98769-92-7 structure
Product name:4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-2-phenyl-
4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-2-phenyl-
- 7-fluoro-2-phenyl-2,3-dihydrochromen-4-one
- (+/-)-7-fluoro-2-phenylchroman-4-one
- 98769-92-7
- SZNYRENOXQIQMR-UHFFFAOYSA-N
- 7-fluoro-flavanone
- 7-Fluoro-2-phenylchroman-4-one
- CHEMBL596693
- 7-fluoro-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
- DTXSID20414862
- 7-fluoro-2-phenyl-chroman-4-one
- SCHEMBL10360962
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- Inchi: InChI=1S/C15H11FO2/c16-11-6-7-12-13(17)9-14(18-15(12)8-11)10-4-2-1-3-5-10/h1-8,14H,9H2
- InChI Key: SZNYRENOXQIQMR-UHFFFAOYSA-N
- SMILES: C1C(OC2=C(C1=O)C=CC(=C2)F)C3=CC=CC=C3
Computed Properties
- Exact Mass: 242.07430775g/mol
- Monoisotopic Mass: 242.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-2-phenyl- Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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